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Compound of Interest

Compound Name: Glyceryl tridocosahexaenoate

Cat. No.: B056277

An In-Depth Technical Guide to Glyceryl Tridocosahexaenoate for Researchers and Drug
Development Professionals

Introduction

Glyceryl tridocosahexaenoate, also known as tridocosahexaenoin, is a triacylglycerol
molecule in which all three hydroxyl groups of the glycerol backbone are esterified with
docosahexaenoic acid (DHA). DHA is a 22-carbon omega-3 polyunsaturated fatty acid with six
cis double bonds, and it is a critical component of cell membranes, particularly in the brain and
retina. Glyceryl tridocosahexaenoate serves as a significant dietary source and a stable
storage and transport form of DHA. This technical guide provides a comprehensive overview of
its chemical properties, synthesis, analysis, biological significance, and applications in drug
development, tailored for researchers, scientists, and professionals in the pharmaceutical
industry.

Chemical and Physical Properties

Glyceryl tridocosahexaenoate is a highly unsaturated lipid. While many of its physical
properties are not extensively documented in experimental literature, a substantial amount of
data has been derived from computational models and studies on similar compounds.

Identifier and Molecular Information:
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 IUPAC Name: 2,3-bis[[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-
hexaenoyl]oxy]propyl (42,72,102,137,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate[1]

o CAS Numbers:
o 124596-98-1 (often referring to the all-cis isomer)[1][2]
o 11094-59-0 (more general)[1]

e Molecular Formula: CeoHosOs[2][3]

e Molecular Weight: 1023.52 g/mol [2][3]

e Synonyms: Tridocosahexaenoin, Tridocosahexaenoylglycerol, 1,2,3-Tridocosahexaenoyl
glycerol, DHA Qil[2]

Physicochemical Data:

Property Value Source

Physical State Liquid CymitQuimica

XLogP3 19.2 PubChem (Computed)[1]
Hydrogen Bond Donor Count 0 PubChem (Computed)[1]
Hydrogen Bond Acceptor

Count 6 PubChem (Computed)[1]
Rotatable Bond Count 50 PubChem (Computed)[1]
Exact Mass 1022.73634084 PubChem (Computed)[1]
Solubility Miscible in Chloroform ChemicalBook

Spectroscopic Data

Detailed spectroscopic data for pure glyceryl tridocosahexaenoate is limited. The following
tables summarize expected spectral characteristics based on data from mixtures and related
compounds.
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1H-NMR Spectroscopy (Expected Chemical Shifts)

Chemical Shift (ppm)

Assignment

~5.34 Olefinic protons (-CH=CH-)
~4.1-4.3 Glyceryl CH:z protons (sn-1, sn-3)
~5.25 Glyceryl CH proton (sn-2)

~2.80 Bis-allylic protons (=CH-CH2-CH=)
~2.40 Allylic protons (-CH2-CH=)

~2.05 a-carbonyl protons (-CH2-COO-)
0.97 Terminal methyl protons (-CHs)

13C-NMR Spectroscopy (Expected Chemical Shifts)

Chemical Shift (ppm)

Assignment

~172-173 Carbonyl carbons (-COO-)
~127-132 Olefinic carbons (-CH=CH-)

~69 Glyceryl CH carbon (sn-2)

~62 Glyceryl CHz carbons (sn-1, sn-3)
~34 a-carbonyl carbons (-CH2-COO-)
~25 Methylene carbons (-CH2-)

~14 Terminal methyl carbon (-CHs)

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Assignment

~3013 =C-H stretching of cis-double bonds

~2964, ~2928, ~2855 C-H stretching of methylene and methyl groups
~1740 C=0 stretching of the ester carbonyl group
~1160 C-0O stretching

Mass Spectrometry (In-Silico Fragmentation)

miz Assighment
1045.72556 [M+Na]*
1040.77071 [M+NHa]*

[M - DHA]* (Loss of one docosahexaenoic acid
695.5041 _
chain)

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of pure glyceryl
tridocosahexaenoate are not readily available. The following represents generalized
procedures based on the synthesis of similar DHA-rich triacylglycerols.

Enzymatic Synthesis of Glyceryl Tridocosahexaenoate

This protocol is adapted from methods for the enzymatic transesterification of DHA ethyl ester

with glycerol.

Materials:

e Docosahexaenoic acid (DHA) ethyl ester
e Glycerol

e Immobilized lipase from Candida antarctica (CALB, e.g., Novozym 435)
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Molecular sieves (3 A)

Hexane

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

o Combine DHA ethyl ester and glycerol in a molar ratio of 3:1 in a round-bottom flask.

e Add immobilized CALB (typically 5-10% by weight of the reactants).

o Add molecular sieves to remove the ethanol by-product and drive the reaction forward.
e Conduct the reaction at 50-60°C under vacuum with constant stirring for 24-48 hours.
e Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, filter the mixture to remove the immobilized enzyme.

» Dissolve the crude product in hexane, wash with water to remove residual glycerol, and dry
the organic phase over anhydrous sodium sulfate.

o Evaporate the solvent under reduced pressure to obtain the crude glyceryl
tridocosahexaenoate.

Purification by Column Chromatography
Procedure:
e Prepare a silica gel column packed in a hexane:ethyl acetate solvent system (e.g., 98:2 v/v).

e Dissolve the crude product in a minimal amount of the mobile phase and load it onto the
column.

o Elute the column with the hexane:ethyl acetate mixture.
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» Collect fractions and analyze by TLC to identify those containing the pure triacylglycerol.

o Combine the pure fractions and evaporate the solvent to yield purified glyceryl
tridocosahexaenoate.

Analysis by HPLC

Purity can be assessed using High-Performance Liquid Chromatography (HPLC).

Conditions:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 pm)

Mobile Phase: Isocratic elution with methanol/water (e.g., 96:4 v/v)[4]

Flow Rate: 1 mL/min

Detection: UV at 210 nm or Evaporative Light Scattering Detector (ELSD)

Biological Significance and Signaling Pathways

The primary biological role of glyceryl tridocosahexaenoate is to act as a stable carrier and
source of docosahexaenoic acid (DHA). Upon ingestion, it is hydrolyzed by lipases in the
gastrointestinal tract, releasing DHA, which is then absorbed and incorporated into various
tissues. DHA is crucial for neuronal and retinal function, and it exerts its effects through multiple
signaling pathways.

DHA-Mediated Neuroprotective Signaling Pathway

DHA promotes neuronal survival by enhancing the levels of phosphatidylserine (PS) in cell
membranes. This enrichment of PS facilitates the activation of several pro-survival kinases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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